Cas no 191794-20-4 ((4-methyl-1H-benzimidazol-2-yl)methanol)

• Product Name: (4-methyl-1H-benzimidazol-2-yl)methanol
• CAS No: 191794-20-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD09880339
• CID: 116088
• PubChem ID: 17027744
• Update Time: 2025-10-24

(4-methyl-1H-benzimidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-Methyl-1H-benzo[d]imidazol-2-yl)methanol
• (7-Methyl-1H-benzimidazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol,4-methyl-
• 1H-Benzimidazole-2-methanol,7-methyl-
• (4-methyl-1H-benzimidazol-2-yl)methanol
• (4-methyl-1H-benzimidazol-2-yl)methanol(SALTDATA: FREE)
• 1H-Benzimidazole-2-methanol,4-methyl-(9CI)
• 2-Hydroxymethyl-4-methyl-1H-benzoimidazole
• (4-methyl-1H-benzo[d]imidazol-2-yl)methanol
• 2-(Hydroxymethyl)-4-methylbenzimidazole
• AM803438
• MFCD09880339
• DTXSID10588687
• BB 0241930
• (4-methyl-1H-1,3-benzodiazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol, 7-methyl-
• BB 0260075
• AKOS000302618
• 191794-20-4
• SCHEMBL4346855
• AKOS000272021
• AB01333512-02
• A880354
• F3366-5195
• NCGC00340834-01
• AT-057/43468165
• Z295463012
• CS-0199959
• (7-Methyl-1H-benzo[d]imidazol-2-yl)methanol;2-HYDROXYMETHYL-4-METHYL-1H-BENZOIMIDAZOLE
• 4-methyl-1h-benzimidazole-2-methanol
• AS-37929
• SY034037
• (4-Methyl-1H-benzoimidazol-2-yl)-methanol
• 1H-Benzimidazole-2-methanol, 4-methyl-
• ALBB-028686
• STK825173
• XH0026

• MDL： MFCD09880339
• Inchi： 1S/C9H10N2O/c1-6-3-2-4-7-9(6)11-8(5-12)10-7/h2-4,12H,5H2,1H3,(H,10,11)
• InChI Key： YEBKEULJXVMWID-UHFFFAOYSA-N
• SMILES： OCC1=NC2C(C)=CC=CC=2N1

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 416.335 ℃ at 760 mmHg
• Flash Point: 205.593°C
• Refractive Index: 1.691
• PSA: 48.91
• LogP: 1.36360

(4-methyl-1H-benzimidazol-2-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (4-methyl-1H-benzimidazol-2-yl)methanol

Introduction to (4-methyl-1H-benzimidazol-2-yl)methanol (CAS No. 191794-20-4)

(4-methyl-1H-benzimidazol-2-yl)methanol (CAS No. 191794-20-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzimidazole core and methanol substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The benzimidazole scaffold is a well-known privileged structure in medicinal chemistry, known for its ability to modulate a variety of biological targets. The presence of the methanol group in (4-methyl-1H-benzimidazol-2-yl)methanol adds further complexity and potential for functionalization, making it an attractive molecule for synthetic chemists and pharmacologists alike.

Recent studies have highlighted the potential of (4-methyl-1H-benzimidazol-2-yl)methanol in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent antimicrobial and antifungal properties. These findings suggest that (4-methyl-1H-benzimidazol-2-yl)methanol could serve as a lead compound for the development of novel antibiotics and antifungal agents, addressing the growing global challenge of antimicrobial resistance.

In addition to its antimicrobial activities, (4-methyl-1H-benzimidazol-2-yl)methanol has been investigated for its potential as an antitumor agent. A study published in *Cancer Research* demonstrated that certain derivatives of this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways. This research opens up new avenues for the development of targeted cancer therapies, particularly in cases where traditional chemotherapy is less effective or has significant side effects.

The pharmacokinetic properties of (4-methyl-1H-benzimidazol-2-yl)methanol have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Its good solubility and stability make it suitable for both oral and parenteral administration, enhancing its clinical utility.

Moreover, (4-methyl-1H-benzimidazol-2-yl)methanol has shown promise in the field of neuropharmacology. Studies have suggested that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease. Further research is needed to fully understand the mechanisms underlying these effects and to optimize the compound for clinical use.

The synthetic accessibility of (4-methyl-1H-benzimidazol-2-yl)methanol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing researchers to explore a wide range of structural modifications and functionalizations. These synthetic strategies not only enhance the chemical diversity but also facilitate the optimization of pharmacological properties.

In conclusion, (4-methyl-1H-benzimidazol-2-yl)methanol (CAS No. 191794-20-4) is a promising compound with a broad spectrum of biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, (4-methyl-1H-benzimidazol-2-yl)methanol is poised to play a significant role in advancing medical treatments for various diseases.